N-(2,3-dihydro-1,4-benzodioxin-2-ylmethyl)-2-methylpyrido[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-methylpyrido[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H16N4O2/c1-11-20-16-13(5-4-8-18-16)17(21-11)19-9-12-10-22-14-6-2-3-7-15(14)23-12/h2-8,12H,9-10H2,1H3,(H,18,19,20,21)
• InChI Key: ZIMCMMCTUOVKLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=CC=N2)C(=N1)NCC3COC4=CC=CC=C4O3
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

Synthesis Analysis

Synthesis of similar complex molecules typically involves multi-step organic reactions, starting from simpler precursors. Compounds within this class are often synthesized through a series of reactions involving activation of functional groups, coupling reactions, and sometimes, cyclization processes to form the heterocyclic structures that define the pyrido[2,3-d]pyrimidin-4-amine core. An example of synthesis in related compounds involves classical antifolates designed and synthesized as antitumor agents, showing that the pyrrolo[2,3-d]pyrimidine scaffold is conducive to dual inhibitory activity against human enzymes, with the potency determined by specific substituents (Gangjee et al., 2005).

Molecular Structure Analysis

The molecular structure of such compounds is crucial in determining their biological activity. Studies often involve X-ray crystallography and density functional theory (DFT) calculations to elucidate the conformation and electron distribution within the molecule. For instance, Murugavel et al. (2014) reported the crystal structure and DFT studies of a related compound, highlighting the importance of intramolecular hydrogen bonding and the electronic structure's role in its chemical reactivity and potential biological activities (Murugavel et al., 2014).